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Introduction

Vitamin E Nicotinate, or Tocopheryl Nicotinate, is a stable ester formed from Vitamin E (a-
tocopherol) and Nicotinic Acid (Niacin or Vitamin B3).[1][2][3] This hybrid molecule uniquely
combines the potent antioxidant properties of Vitamin E with the vasodilatory and
microcirculation-enhancing effects of Nicotinic Acid.[2][4][5] These dual actions make it a
valuable active ingredient in advanced cosmetic and dermatological formulations aimed at skin
protection, rejuvenation, and targeted treatments.[5][6] Unlike pure nicotinic acid, Vitamin E
Nicotinate provides a mild warming sensation without causing significant redness or irritation,
enhancing its suitability for a wide range of topical products.[1][7]

Mechanism of Action

Vitamin E Nicotinate functions through a synergistic mechanism, leveraging the distinct
biological activities of its two core components following topical application and partial
hydrolysis in the skin.

» Antioxidant Protection (Vitamin E moiety): The tocopherol component is a powerful lipid-
soluble antioxidant.[3] It integrates into cell membranes and the lipid matrix of the stratum
corneum, where it neutralizes harmful reactive oxygen species (ROS) generated by
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environmental aggressors like UV radiation and pollution.[3][8][9] This action protects cellular
structures, including DNA, proteins, and lipids, from oxidative damage, thereby preventing
collagen degradation and slowing the visible signs of aging.[8][9]

o Enhanced Microcirculation and Barrier Function (Nicotinic Acid moiety): The nicotinic acid
component acts as a vasodilator, widening blood vessels in the dermis.[3][5][8] This
improves blood flow, leading to enhanced delivery of oxygen and essential nutrients to skin
cells.[6][8] This boost in cellular metabolism contributes to a brighter, more radiant
complexion and can help reduce the appearance of dullness and under-eye circles.[1][8]
Furthermore, nicotinic acid supports the synthesis of ceramides, which are crucial lipids for
maintaining a healthy skin barrier, thereby reducing transepidermal water loss (TEWL) and
improving skin hydration and resilience.[8]

» Anti-Inflammatory Effects: Both Vitamin E and Niacin possess anti-inflammatory properties.
Vitamin E can reduce the production of pro-inflammatory mediators like prostaglandins.[10]
[11] Recent research also suggests that the intact Vitamin E Nicotinate molecule may have
its own distinct anti-inflammatory signaling functions, potentially upregulating anti-
inflammatory molecules and activating pathways like the extracellular signal-regulated
kinase (ERK) pathway.[12][13]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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